Cas no 168280-46-4 (1,3,5-Cyclohexanetricarbonitrile)

1,3,5-Cyclohexanetricarbonitrile Properties

Names and Identifiers

• (1alpha,3alpha,5alpha)-1,3,5-Cyclohexanetricarbonitrile
• 1,3,5-CYCLOHEXANETRICARBONITRILE
• (1α,3α,5α)-1,3,5-Tricyanocyclohexane
• ,3&alpha
• ,5&alpha
• 1,3,5-TRICYANOCYCLOHEXANE
• cis,cis-1,3,5-Cyclohexanetricarbonitrile
• cis,cis-cyclohexane-1,3,5-tricarbonitrile
• (1α,3α,5α)-1,3,5-Cyclohexanetricarbonitrile
• (1alpha,3alpha,5alpha)-1,3,5-Tricyanocyclohexane
• 1,3,5-Cyclohexanetricarbonitrile (cis- and trans- mixture)
• Cyclohexane-1,3,5-tricarbonitrile
• 1alpha,3alpha,5beta-Tricyanocyclohexane
• 1alpha,3alpha,5alpha-Tricyanocyclohexane
• C1967
• AK01050662
• 168280-46-4
• C2327
• (1
• SCHEMBL2024288
• 1,3,5-CYCLOHEXANETRICARBONITRILE, (1ALPHA,3ALPHA,5ALPHA)-
• A,5
• D89504
• MFCD08276327
• A,3
• D89471
• 183582-92-5
• BS-43934
• A)-Cyclohexane-1,3,5-tricarbonitrile
• AKOS015914344
• (1R,3S,5s)-cyclohexane-1,3,5-tricarbonitrile
• 1,3,5-Cyclohexanetricarbonitrile
• VMUOSHREZKXCIV-UHFFFAOYSA-N
• 1,3,5-Tricyanocyclohexane
• +Expand

• MDL： MFCD08276327
• InChIKey： VMUOSHREZKXCIV-UHFFFAOYSA-N
• Inchi： 1S/C9H9N3/c10-4-7-1-8(5-11)3-9(2-7)6-12/h7-9H,1-3H2
• SMILES： N#CC1([H])C([H])([H])C([H])(C#N)C([H])([H])C([H])(C#N)C1([H])[H]

Computed Properties

• Exact Mass: 159.08000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 159.079647300g/mol
• Heavy Atom Count: 12
• Complexity: 240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 71.4

Experimental Properties

• LogP: 1.58964
• PSA: 71.37000
• Refractive Index: 1.494
• Boiling Point: 421.7°C at 760 mmHg
• Melting Point: 168.0 to 172.0 deg-C
• Flash Point: 220.8°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.11

1,3,5-Cyclohexanetricarbonitrile Security Information

• Symbol: GHS06
• Hazardous Material transportation number：3439
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• PackingGroup：III
• HazardClass：6.1

1,3,5-Cyclohexanetricarbonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides